Cas no 1260887-81-7 (1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate)

1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate is a fluorinated pyrrolidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of difluoromethyl groups enhances metabolic stability and bioavailability, making it valuable for drug development. The tert-butyl and ethyl ester moieties provide selective reactivity, enabling controlled functionalization under mild conditions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and fluorinated analogs of natural products. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. The difluoropyrrolidine scaffold also contributes to improved lipophilicity and membrane permeability, supporting its utility in medicinal chemistry.
1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate structure
1260887-81-7 structure
Product Name:1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
CAS No:1260887-81-7
MF:C12H19F2NO4
MW:279.280370950699
MDL:MFCD12755194
CID:1083785
PubChem ID:57360966
Update Time:2025-11-02

1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
    • 3-Ethyl 1-(2-methyl-2-propanyl) 4,4-difluoro-1,3-pyrrolidinedicar boxylate
    • AKOS022182335
    • AS-35751
    • SY260083
    • Ethyl 1-boc-4,4-difluoropyrrolidine-3-carboxylate
    • 1-(Tert-butyl) 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
    • DB-226321
    • 3-Ethyl 1-Boc-4,4-difluoropyrrolidine-3-carboxylate
    • CS-0443889
    • racemic-1-tert-butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
    • 1-TERT-BUTYL3-ETHYL4,4-DIFLUOROPYRROLIDINE-1,3-DICARBOXYLATE
    • MFCD12755194
    • AMY23746
    • 1260887-81-7
    • 1-O-tert-butyl 3-O-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
    • SCHEMBL17499838
    • MDL: MFCD12755194
    • Inchi: 1S/C12H19F2NO4/c1-5-18-9(16)8-6-15(7-12(8,13)14)10(17)19-11(2,3)4/h8H,5-7H2,1-4H3
    • InChI Key: XIHGNQZBQXAVQR-UHFFFAOYSA-N
    • SMILES: FC1(CN(C(=O)OC(C)(C)C)CC1C(=O)OCC)F

Computed Properties

  • Exact Mass: 279.12821441g/mol
  • Monoisotopic Mass: 279.12821441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 309.6±42.0 °C at 760 mmHg
  • Flash Point: 141.0±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate Security Information

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Additional information on 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate

Comprehensive Guide to 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate (CAS No. 1260887-81-7)

1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate (CAS No. 1260887-81-7) is a highly specialized fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of difluoropyrrolidine carboxylates, which are known for their unique structural features and versatile applications. The presence of both tert-butyl and ethyl ester groups, along with the 4,4-difluoropyrrolidine backbone, makes this molecule particularly valuable for drug discovery and material science applications.

The molecular formula of 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate is C13H21F2NO4, with a molecular weight of 293.31 g/mol. Its structural complexity and fluorinated nature contribute to its high stability and reactivity, making it a sought-after intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for protease inhibitors and other bioactive molecules, given the increasing demand for novel therapeutic agents in the pharmaceutical industry.

One of the most compelling aspects of CAS 1260887-81-7 is its role in the development of fluorinated pharmaceuticals. Fluorine incorporation has become a hot topic in drug design due to its ability to enhance metabolic stability, improve bioavailability, and modulate lipophilicity. The 4,4-difluoropyrrolidine moiety in this compound is particularly valuable for creating analogs of known drugs, addressing current challenges in drug resistance and target selectivity.

In recent years, the agrochemical sector has also shown growing interest in 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate as a potential precursor for novel pesticides and herbicides. The unique electronic properties imparted by the fluorine atoms can lead to improved binding affinity with biological targets in pests, while maintaining environmental safety profiles. This aligns perfectly with the global trend toward developing eco-friendly crop protection solutions that address food security challenges.

The synthesis of 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate typically involves multi-step organic transformations, starting from readily available pyrrolidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable manufacturing practices. Advanced purification techniques ensure high purity levels (>98%) suitable for sensitive applications.

From a commercial perspective, the market for fluorinated pyrrolidine derivatives like CAS 1260887-81-7 has been expanding steadily. Pharmaceutical companies and contract research organizations are actively sourcing high-quality intermediates to accelerate their drug discovery pipelines. The compound's stability under various storage conditions and compatibility with common organic solvents further enhances its appeal to researchers and manufacturers alike.

Quality control of 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate involves rigorous analytical characterization using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's identity, purity, and absence of impurities that could affect downstream applications. Reputable suppliers provide comprehensive certificates of analysis and material safety data sheets to ensure regulatory compliance.

Looking ahead, the scientific community anticipates growing applications for 1260887-81-7 in areas such as PET radiopharmaceuticals and bioconjugation chemistry. The compound's structural features make it amenable to various modifications, enabling the creation of diverse molecular architectures. This versatility positions it as a valuable tool for addressing emerging challenges in medicinal chemistry and materials science.

For researchers working with 1-tert-Butyl 3-ethyl 4,4-difluoropyrrolidine-1,3-dicarboxylate, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment and adequate ventilation are recommended when working with any chemical substance. The compound's stability profile allows for convenient storage at room temperature in appropriate containers.

The growing body of literature referencing CAS 1260887-81-7 demonstrates its increasing importance in scientific research. Recent publications have highlighted its utility in creating novel enzyme inhibitors and investigating structure-activity relationships in drug design. As the demand for fluorinated compounds continues to rise across multiple industries, this particular derivative is poised to play an even more significant role in advancing scientific innovation.

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